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Compound of Interest

Compound Name: CM-545

cat. No.: B606742

An In-depth Technical Guide to the Core Properties of PCN-222/MOF-545
For Researchers, Scientists, and Drug Development Professionals
Introduction

PCN-222, also known as MOF-545, is a highly porous and exceptionally stable zirconium-
based metal-organic framework (MOF).[1][2] It is constructed from zirconium oxide clusters and
tetrakis(4-carboxyphenyl)porphyrin (TCPP) linkers.[3] Its unique structure, featuring large
pores, high surface area, and the presence of catalytically active porphyrin units, makes it a
subject of intense research for a variety of applications, including gas storage, catalysis,
sensing, and drug delivery.[4][5] This technical guide provides a comprehensive overview of the
physical and chemical properties of PCN-222/MOF-545, detailed experimental protocols for its
synthesis, and visualizations of key processes.

Physical and Chemical Properties

PCN-222/MOF-545 is characterized by its robust framework and distinctive physicochemical
properties. It exhibits remarkable thermal and chemical stability, maintaining its crystalline
structure in aqueous solutions across a wide pH range and at high temperatures.[4][6]

Table 1: Physical and Chemical Properties of PCN-222/MOF-545
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Property Value References
Molecular Formula C96H68N8032Zr6 [7]
Zr6(u3-0)4(u3- )
OH)4(OH)4(H20)4(TCPP)2
CAS Number 1403461-06-2 [7]
Appearance Dark Purple Powder [7]
Morphology Rod-like or acicular crystals [4117]
) ) ~500 x 50 nm (acicular
Particle Size [7]
crystals)
1.0 ym (sonochemical 8]
synthesis)
Pore Size 1.2 nm and 3.2 nm [9]
3.7 nm [10]
Pore Volume 1.5 cm3/g [7]
BET Surface Area 2260 m3/g [11]
2079 + 6.9 m3/g [12]
Thermal Stability Decomposition at ~400°C [6]
) N Stable in water and acidic
Chemical Stability [6][13]

conditions (pH 1-11)

Fluorescence

Excitation: 413 nm, Emission:
643 nm

[6]

Experimental Protocols

The synthesis of PCN-222/MOF-545 can be achieved through various methods, including

solvothermal synthesis, microwave-assisted synthesis, and continuous flow synthesis. The

choice of method can influence the material's properties, such as crystal size and morphology.
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Solvothermal Synthesis of PCN-222(H)

This method involves the reaction of a zirconium salt and the TCPP linker in a high-boiling point
solvent under elevated temperature and pressure.

Materials:

Zirconium tetrachloride (ZrCl4)

meso-Tetra(4-carboxyphenyl)porphyrin (H2TCPP)

N,N-Dimethylformamide (DMF)

Formic acid (modulator)

Acetone

Procedure:

Dissolve 42 mg of ZrCl4 in 20 mL of DMF and stir for 30 minutes.[14]
e Add 60 mg of H2TCPP to the solution and stir for an additional 10 minutes.[14]
e Introduce 5 mL of formic acid to the mixture.[14]

o Transfer the solution to a 100 mL thick-walled pressure-resistant flask and heat at 120°C for
16 hours.[14]

 After cooling to room temperature, collect the resulting precipitate by centrifugation.[14]
e Wash the product repeatedly with DMF and acetone.[14]

» Dry the final product under vacuum at 80°C.[14]

Microwave-Assisted Synthesis of PCN-222(M) (M = Co,
Ni, Cu, Zn)

This one-pot, three-step method significantly reduces the reaction time.
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Materials:

Zirconyl chloride octahydrate (ZrOCI2-8H20)

2-Fluorobenzoic acid (2FBA)

meso-Tetra(4-carboxyphenyl)porphyrin (TCPP(H2))

Metal chloride (MCI2; e.g., CoCI2, NiClI2, CuCI2, ZnCI2)

N,N-Dimethylformamide (DMF)
Procedure:

o Step 1: Zr Precluster Formation: In a microwave reactor, react ZrOCI2 with 2-fluorobenzoic
acid in DMF at 140°C for 5 minutes (70 W).[15]

o Step 2: Porphyrin Metalation: In the same pot, add TCPP(H2) and the desired metal chloride
(MCI2) in a 1:5 molar ratio. Heat at 175°C for 5 minutes under microwave irradiation (85 W).
[15]

e Step 3: MOF Formation: Combine the solutions from Step 1 and Step 2 and heat in the
microwave reactor at 140°C for 20 minutes (100 W).[15]

o Collect the product by filtration, wash with DMF, and dry.

Characterization

The synthesized PCN-222/MOF-545 is typically characterized using a suite of analytical
techniques to confirm its structure, porosity, and purity.

Table 2: Common Characterization Techniques for PCN-222/MOF-545
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Technique Purpose Key Findings References
To confirm the Intensive peaks at 26
Powder X-Ray )
) ) crystalline structure =2.5°4.9°6.6° 7.1°, [4][14]
Diffraction (PXRD) ]
and phase purity. and 9.9°.
. ] ] ) Peaks around 1691
Fourier-Transform To identify functional
) cm~tand 1417 cm~?
Infrared (FTIR) groups and confirm [4]
i o (carboxylate
Spectroscopy linker coordination.
stretches).
) To visualize the ]
Scanning Electron Typically shows rod-
] morphology and ] [4]
Microscopy (SEM) ) ) like structures.
particle size.
) To determine the )
N2 Adsorption- Provides BET surface
) surface area and pore [12]
Desorption Isotherms ] o area and pore volume.
size distribution.
_ _ Determines the
Thermogravimetric To assess thermal -
_ . decomposition [8]
Analysis (TGA) stability.
temperature.

Mechanism of Action and Applications

PCN-222/MOF-545 does not have a biological signaling pathway in the traditional sense. Its
"mechanism of action" is dependent on its application, which often leverages its porous nature

and the catalytic or photosensitizing properties of the porphyrin linker.

Catalysis

The porphyrin macrocycle within the MOF structure can be metalated with various transition
metals, creating active sites for catalysis. For example, PCN-222(Fe) has been shown to act as

a biomimetic catalyst. The mechanism often involves the interaction of substrates with the

metal center within the porphyrin ring, facilitated by the MOF's porous structure which allows

for substrate diffusion.
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Caption: Generalized catalytic cycle in PCN-222/MOF-545.

Drug Delivery

The high porosity and large pore volume of PCN-222/MOF-545 make it a promising candidate
for drug delivery applications. Drugs can be loaded into the pores of the MOF, and their release
can be triggered by specific stimuli, such as a change in pH. For instance, PCN-222 has been
investigated for the pH-responsive controlled release of the anticancer drug oridonin.[9] The
acidic environment of tumor tissues can facilitate the release of the encapsulated drug.
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Caption: Workflow for pH-responsive drug delivery using PCN-222/MOF-545.

Conclusion

PCN-222/MOF-545 is a versatile and robust material with significant potential in various
scientific and biomedical fields. Its well-defined porous structure, high stability, and the
functional versatility of its porphyrin linker make it an exciting platform for the development of
advanced catalysts, sensors, and drug delivery systems. Further research into surface
functionalization and the exploration of its interactions with biological systems will undoubtedly
unlock new applications for this remarkable metal-organic framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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